Cas no 1260812-79-0 (2,3,6-trifluorobenzene-1-carboximidamide)

• Product Name: 2,3,6-trifluorobenzene-1-carboximidamide
• CAS No: 1260812-79-0
• MF: C₇H₅F₃N₂
• MW: 174.123211622238
• CID: 5948038
• PubChem ID: 53416140
• Update Time: 2025-06-27

2,3,6-trifluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2,3,6-trifluorobenzene-1-carboximidamide
• SCHEMBL20267890
• EN300-1826576
• 1260812-79-0
• Benzenecarboximidamide, 2,3,6-trifluoro-
• DTXSID801277088

• Inchi： 1S/C7H5F3N2/c8-3-1-2-4(9)6(10)5(3)7(11)12/h1-2H,(H3,11,12)
• InChI Key： YGAFQIUAGDQWEK-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(=N)N)F)F

Computed Properties

• Exact Mass: 174.04048265g/mol
• Monoisotopic Mass: 174.04048265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2,3,6-trifluorobenzene-1-carboximidamide

Introduction to 2,3,6-trifluorobenzene-1-carboximidamide (CAS No. 1260812-79-0)

2,3,6-trifluorobenzene-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1260812-79-0, is a fluorinated aromatic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, characterized by the presence of three fluorine atoms at the 2, 3, and 6 positions of the benzene ring and a carboximidamide functional group at the 1-position, make it a versatile intermediate for synthesizing various bioactive molecules.

The compound belongs to a class of fluorinated benzenes that are widely explored for their enhanced metabolic stability, improved binding affinity to biological targets, and altered electronic properties compared to their non-fluorinated counterparts. The introduction of fluorine atoms into aromatic systems is a well-established strategy in drug design, as it can modulate lipophilicity, solubility, and pharmacokinetic profiles of molecules.

In recent years, 2,3,6-trifluorobenzene-1-carboximidamide has been investigated as a key building block in the synthesis of novel therapeutic agents. Its carboximidamide moiety provides a reactive site for further functionalization, enabling the construction of complex scaffolds with potential applications in oncology, immunology, and anti-inflammatory drug development. The trifluoromethyl group at the 2-position enhances the compound's bioisosteric properties, allowing for the optimization of binding interactions with protein targets.

One of the most compelling aspects of 2,3,6-trifluorobenzene-1-carboximidamide is its role in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently targeted in cancer therapy. By incorporating this compound into kinase inhibitor designs, researchers have been able to achieve higher selectivity and potency against specific kinases. For instance, studies have demonstrated its utility in generating inhibitors targeting tyrosine kinases and serine/threonine kinases, which are implicated in various cancers.

Furthermore, the carboximidamide group in 2,3,6-trifluorobenzene-1-carboximidamide can be further modified to introduce additional pharmacophores or to enhance solubility. This flexibility has allowed chemists to design molecules with tailored properties for oral bioavailability and tissue distribution. Recent advances in computational chemistry have also facilitated the rational design of derivatives by predicting binding affinities and optimizing molecular interactions.

The synthesis of 2,3,6-trifluorobenzene-1-carboximidamide typically involves multi-step organic transformations starting from commercially available precursors such as trifluorobenzaldehyde or trifluorobenzonitrile. The carboximidamide functionality is often introduced through condensation reactions with amidine precursors or via nucleophilic substitution reactions at the 1-position. These synthetic routes have been refined over time to improve yield and purity, ensuring that researchers have access to high-quality material for their studies.

In clinical research settings, 2,3,6-trifluorobenzene-1-carboximidamide has been used as a scaffold for identifying lead compounds that exhibit promising pharmacological activity. Preclinical studies have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators and are implicated in conditions such as rheumatoid arthritis and inflammatory bowel disease.

The impact of fluorine substitution on the electronic properties of aromatic rings is another area where 2,3,6-trifluorobenzene-1-carboximidamide has been extensively studied. Fluorine atoms are known to withdraw electron density through hyperconjugation and inductive effects, which can influence both acid-base properties and reactivity. This feature has been exploited to design molecules with enhanced binding interactions or improved stability under physiological conditions.

Recent publications have highlighted the use of 2,3,6-trifluorobenzene-1-carboximidamide in fragment-based drug discovery (FBDD) approaches. Fragment-based strategies involve identifying small molecular fragments that bind weakly to biological targets but can be optimized through iterative cycles of linking and functionalization. The compound's structural features make it an attractive candidate for generating fragments with high affinity for protein binding sites.

The role of CAS No. 1260812-79-0 in addressing unmet medical needs cannot be overstated. As drug discovery continues to evolve towards more targeted and personalized therapies, compounds like 2,3,6-trifluorobenzene-1-carboximidamide will remain indispensable tools for medicinal chemists. Their ability to serve as versatile intermediates allows for rapid exploration of chemical space and accelerates the development pipeline for new therapeutic agents.

In conclusion, 2 ,3 ,6 -trifluoro benzene -1 -carbox imid amide ( CAS No .1260812-79-0 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural attributes , coupled with its reactivity , make it an invaluable asset in designing novel bioactive molecules . As our understanding of biological systems continues to expand , compounds like this will play an increasingly critical role in addressing complex diseases and improving patient outcomes .